4-isopropoxy-3-methoxy-N-(2-methylphenyl)benzamide

• IUPAC Name: 3-methoxy-N-(2-methylphenyl)-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C18H21NO3/c1-12(2)22-16-10-9-14(11-17(16)21-4)18(20)19-15-8-6-5-7-13(15)3/h5-12H,1-4H3,(H,19,20)
• InChI Key: LJGSLFMDEIVVPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CC(=C(C=C2)OC(C)C)OC
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

4-isopropoxy-3-methoxy-N-(2-methylphenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and industry. This compound is also known by its chemical name, IMMA, and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of IMMA is not fully understood. However, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been suggested that IMMA may inhibit the activity of enzymes involved in the biosynthesis of certain compounds.
Biochemical and Physiological Effects:
IMMA has been shown to have various biochemical and physiological effects. In cancer cells, IMMA has been shown to induce apoptosis, which is a programmed cell death mechanism. It has also been shown to arrest the cell cycle, which prevents the cancer cells from dividing and growing. In plants, IMMA has been shown to inhibit the activity of certain enzymes involved in the biosynthesis of essential compounds, leading to the death of the plant.

Advantages and Limitations for Lab Experiments

IMMA has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high yield. It is also stable and can be stored for long periods. However, IMMA has some limitations. It is toxic and must be handled with care. It is also expensive, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of IMMA. In medicine, further studies are needed to determine the efficacy and safety of IMMA as a potential anticancer and Alzheimer's disease treatment. In agriculture, further studies are needed to determine the herbicidal activity of IMMA against a wider range of weed species. In industry, further studies are needed to determine the potential use of IMMA as a precursor for the synthesis of other compounds.
Conclusion:
In conclusion, IMMA is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and industry. It has been synthesized using various methods and has been studied extensively for its potential applications. Further studies are needed to fully understand the mechanism of action of IMMA and to determine its efficacy and safety for use in various applications.

Synthesis Methods

IMMA can be synthesized using various methods, including the reaction of 4-isopropoxy-3-methoxybenzaldehyde with 2-methylphenylamine in the presence of a catalyst. Another method involves the reaction of 4-isopropoxy-3-methoxybenzoyl chloride with 2-methylphenylamine in the presence of a base. The yield of the product can be improved by optimizing the reaction conditions such as the temperature, reaction time, and concentration of the reagents.

Scientific Research Applications

IMMA has been studied extensively for its potential applications in various fields such as medicine, agriculture, and industry. In medicine, IMMA has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease. In agriculture, IMMA has been shown to have herbicidal activity against various weed species. In industry, IMMA has been studied for its potential use as a precursor for the synthesis of other compounds.